Cas no 1823365-87-2 (6-(Allyloxy)-2-chloro-3-fluorobenzyl Alcohol)

• Product Name: 6-(Allyloxy)-2-chloro-3-fluorobenzyl Alcohol
• CAS No: 1823365-87-2
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• MDL: MFCD26937567
• CID: 2602013
• PubChem ID: 76844649
• Update Time: 2025-10-27

6-(Allyloxy)-2-chloro-3-fluorobenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• 6-(Allyloxy)-2-chloro-3-fluorobenzyl Alcohol
• MFCD26937567
• AC4894
• (6-(allyloxy)-2-chloro-3-fluorophenyl)methanol
• 1823365-87-2
• AKOS027460776
• SY027143

• MDL： MFCD26937567
• Inchi： 1S/C10H10ClFO2/c1-2-5-14-9-4-3-8(12)10(11)7(9)6-13/h2-4,13H,1,5-6H2
• InChI Key： SSKYARXTAFHJBE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1CO)OCC=C)F

Computed Properties

• Exact Mass: 216.0353354Da
• Monoisotopic Mass: 216.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 6-(Allyloxy)-2-chloro-3-fluorobenzyl Alcohol

6-(Allyloxy)-2-chloro-3-fluorobenzyl Alcohol (CAS No. 1823365-87-2): A Comprehensive Overview

6-(Allyloxy)-2-chloro-3-fluorobenzyl Alcohol, identified by the CAS registry number 1823365-87-2, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an allyloxy group attached to a benzyl alcohol moiety, along with chlorine and fluorine substituents. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and environmental chemistry.

Recent advancements in synthetic methodologies have enabled the efficient production of 6-(Allyloxy)-2-chloro-3-fluorobenzyl Alcohol. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to synthesize this compound with high purity and yield. The incorporation of the allyloxy group introduces interesting electronic properties, which can be exploited in designing bioactive molecules. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, making it a promising lead compound for drug development.

The structural uniqueness of 6-(Allyloxy)-2-chloro-3-fluorobenzyl Alcohol lies in its ability to form hydrogen bonds and engage in π-interactions due to the presence of the benzene ring and hydroxyl group. These properties are crucial for its potential role as a building block in medicinal chemistry. Recent research has highlighted its ability to modulate cellular signaling pathways, particularly in cancer cells, suggesting its potential as an anticancer agent.

In terms of environmental impact, 6-(Allyloxy)-2-chloro-3-fluorobenzyl Alcohol has been studied for its biodegradability and toxicity profiles. Preliminary studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further investigations are required to fully understand its environmental fate and potential risks.

The synthesis of 6-(Allyloxy)-2-chloro-3-fluorobenzyl Alcohol involves a series of well-defined steps that ensure high specificity and selectivity. The starting material is typically a substituted benzene derivative, which undergoes sequential chlorination, fluorination, and alkoxylation reactions. The use of modern catalysts and reaction conditions has significantly improved the efficiency of these processes.

From a pharmacokinetic perspective, 6-(Allyloxy)-2-chloro-3-fluorobenzyl Alcohol demonstrates favorable absorption profiles in preclinical models. Its ability to cross cellular membranes efficiently suggests potential utility as a drug delivery agent or as part of a prodrug design strategy. Recent studies have also explored its metabolism pathways, revealing that it undergoes phase I and phase II biotransformations similar to other benzyl alcohol derivatives.

In conclusion, 6-(Allyloxy)-2-chloro-3-fluorobenzyl Alcohol (CAS No. 1823365-87-2) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, coupled with recent research findings on its biological activity and environmental behavior, positions it as an important molecule for future studies and applications.